Cas no 849035-80-9 (2-(bromomethyl)-1-chloro-5-methylsulfonyl-3-nitrobenzene)

• Product Name: 2-(bromomethyl)-1-chloro-5-methylsulfonyl-3-nitrobenzene
• CAS No: 849035-80-9
• MF: C₈H₇BrClNO₄S
• MW: 328.567479372025
• CID: 1828629
• PubChem ID: 2761078
• Update Time: 2025-04-21

2-(bromomethyl)-1-chloro-5-methylsulfonyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-1-chloro-5-methylsulfonyl-3-nitrobenzene
• 2-(BROMOMETHYL)-1-CHLORO-5-(METHYLSULFONYL)-3-NITROBENZENE
• AC1MC44N
• CTK5I9698
• OR7958
• AG-A-32230
• KB-223791
• DTXSID60375529
• 2-Chloro-4-(methylsulphonyl)-6-nitrobenzyl bromide
• AKOS015957547
• 2-BROMOMETHYL-1-CHLORO-5-(METHYLSULFONYL)-3-NITROBENZENE
• 849035-80-9

• Inchi： 1S/C8H7BrClNO4S/c1-16(14,15)5-2-7(10)6(4-9)8(3-5)11(12)13/h2-3H,4H2,1H3
• InChI Key： UBUZHYMVSMTCNE-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=CC=1[N+](=O)[O-])S(C)(=O)=O)Cl

Computed Properties

• Exact Mass: 326.89677g/mol
• Monoisotopic Mass: 326.89677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Melting Point: 139-142

2-(bromomethyl)-1-chloro-5-methylsulfonyl-3-nitrobenzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：